Cas no 5426-45-9 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-)

• Product Name: 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-
• CAS No: 5426-45-9
• MF: C₈H₁₁N₅O₂
• MW: 209.205240488052
• CID: 376735
• PubChem ID: 225041
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(methylamino)-
• 1,3-dimethyl-8-(methylamino)-7H-purine-2,6-dione
• 1,3-dimethyl-8-methylamino-7H-purine-2,6-dione
• 1,3-Dimethyl-8-methylamino-3,7-dihydro-purin-2,6-dion
• 1,3-dimethyl-8-methylamino-3,7-dihydro-purine-2,6-dione
• 8-Methylamino-theophyllin
• 8-methylaminotheophylline
• HMS1667K20
• CCG-245825
• Z359297586
• 8-methylaminotheophyllin
• NSC-14101
• SCHEMBL516338
• 5426-45-9
• NSC14101
• DTXSID40279773
• Oprea1_217759
• AKOS009227229
• 1,3-dimethyl-8-(methylamino)-2,3,6,7-tetrahydro-1h-2,6-purinedione

• Inchi： 1S/C8H11N5O2/c1-9-7-10-4-5(11-7)12(2)8(15)13(3)6(4)14/h1-3H3,(H2,9,10,11)
• InChI Key： KPSYSSQIKZMIBA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NC)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 209.09100
• Monoisotopic Mass: 209.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.469
• Boiling Point: 436.3°Cat760mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.663
• PSA: 84.71000
• LogP: -0.92500